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Compound of Interest

Compound Name: 3-Methyl-4-penten-2-ol

Cat. No.: B073472 Get Quote

Essential Safety and Handling Guide for 3-
Methyl-4-penten-2-ol
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 3-Methyl-4-penten-2-ol, ensuring the safety of laboratory

personnel and the integrity of research.

Hazard Identification and Personal Protective
Equipment (PPE)
3-Methyl-4-penten-2-ol is a flammable liquid and vapor that is toxic if inhaled and harmful if

swallowed or in contact with skin. It causes skin and serious eye irritation and is suspected of

damaging fertility and the unborn child. Prolonged or repeated exposure can cause organ

damage. Due to these hazards, strict adherence to the following PPE guidelines is mandatory.

Recommended Personal Protective Equipment:
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PPE Category Item Specifications

Eye and Face Protection Safety Goggles or Face Shield

Must be worn at all times to

protect against splashes and

vapors.

Hand Protection Chemical-Resistant Gloves

Wear protective gloves.

Specific material (e.g., nitrile,

neoprene) should be chosen

based on breakthrough time

and permeation rate.

Body Protection Protective Clothing

A lab coat or chemical-

resistant apron should be worn

to prevent skin contact.

Respiratory Protection Respirator

Use only in a well-ventilated

area.[1] If ventilation is

inadequate or for spill

response, a NIOSH-approved

respirator with appropriate

cartridges should be used.

Physical and Chemical Properties
A summary of key quantitative data for 3-Methyl-4-penten-2-ol is provided below for easy

reference.

Property Value

Molecular Formula C6H12O[2]

Molecular Weight 100.16 g/mol [2]

Boiling Point 118.5°C at 760mmHg[3]

Density 0.839 g/cm³[3]

Flash Point 27.8°C[3]

Vapor Pressure 8.18 mmHg at 25°C[3]
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Experimental Workflow and Handling Protocol
The following diagram and protocol outline the necessary steps for the safe handling of 3-
Methyl-4-penten-2-ol from preparation to disposal.

Safe Handling Workflow for 3-Methyl-4-penten-2-ol

Preparation
- Review SDS

- Don appropriate PPE
- Ensure fume hood is operational

Handling
- Work in a well-ventilated fume hood

- Use non-sparking tools
- Ground/bond containers

Storage
- Store in a cool, dry, well-ventilated area

- Keep container tightly closed
- Store away from heat and ignition sources

Spill Response
- Evacuate area

- Absorb with inert material
- Place in a sealed container for disposal

If spill occurs

Disposal
- Dispose of as hazardous waste

- Follow all federal, state, and local regulations
- Use a licensed chemical waste disposal company

For waste

Click to download full resolution via product page

Safe Handling Workflow for 3-Methyl-4-penten-2-ol

Protocol for Handling:

Preparation:

Thoroughly review the Safety Data Sheet (SDS) before starting any work.

Put on all required personal protective equipment as detailed in the table above.
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Ensure a chemical fume hood is in proper working order.

Handling:

All work with 3-Methyl-4-penten-2-ol must be conducted in a well-ventilated chemical

fume hood.[1]

Use non-sparking tools and explosion-proof equipment to prevent ignition.[1][4]

Ground and bond containers when transferring the substance to prevent static discharge.

[5][6]

Avoid contact with skin and eyes, and do not breathe vapors.

Storage:

Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[1]

[4]

Keep the container tightly closed to prevent the escape of vapors.[1][5]

Store away from incompatible materials such as strong oxidizing agents.[1]

Spill and Disposal Plan
Spill Response:

In case of a spill, immediately evacuate the area.

Remove all sources of ignition.[1]

Ventilate the area.

Absorb the spill with an inert, non-combustible material such as sand or earth.

Collect the absorbed material using non-sparking tools and place it into a sealed, properly

labeled container for disposal.

Waste Disposal:
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Dispose of waste 3-Methyl-4-penten-2-ol and contaminated materials as hazardous waste.

All disposal procedures must comply with federal, state, and local regulations.

It is recommended to use a licensed professional waste disposal service to ensure proper

disposal. Incineration is a potential disposal method.[7] Do not dispose of it down the drain.

[5] Contaminated clothing should be removed immediately and washed before reuse.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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